Cas no 787617-56-5 (((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane)

• Product Name: ((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
• CAS No: 787617-56-5
• MF: C₂₀H₂₀OSi
• MW: 304.457706451416
• CID: 533883
• PubChem ID: 11843650
• Update Time: 2025-05-22

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• ((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane
• ((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
• ((4-((4-METHOXYPHENYL)ETHYNYL)PHENYL)ETHYNYL)-TRIMETHYLSILANE
• Silane, [[4-[(4-methoxyphenyl)ethynyl]phenyl]ethynyl]trimethyl-
• AGN-PC-00HBAP
• AK101980
• ANW-62490
• CTK2G4877
• KB-204961
• SureCN714294
• ({4-[(4-Methoxyphenyl)ethynyl]phenyl}ethynyl)(trimethyl)silane
• 2-[4-[2-(4-methoxyphenyl)ethynyl]phenyl]ethynyl-trimethylsilane
• SCHEMBL714294
• 787617-56-5
• 1-(trimethylsilylethynyl)-4-(p-methoxyphenylethynyl)benzene
• CPLBPNLTDSEUJJ-UHFFFAOYSA-N
• DTXSID20474300
• DB-327557

• MDL： MFCD23135436
• Inchi： 1S/C20H20OSi/c1-21-20-13-11-18(12-14-20)6-5-17-7-9-19(10-8-17)15-16-22(2,3)4/h7-14H,1-4H3
• InChI Key： CPLBPNLTDSEUJJ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(C#CC2C=CC(=CC=2)OC)=CC=1)(C)(C)C

Computed Properties

• Exact Mass: 304.128341792g/mol
• Monoisotopic Mass: 304.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 394.3±42.0 °C at 760 mmHg
• Flash Point: 152.0±28.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)